Cas no 1355202-34-4 (4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid)

• Product Name: 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid
• CAS No: 1355202-34-4
• MF: C₁₀H₁₂N₄O₃
• MW: 236.227281570435
• CID: 5208498
• Update Time: 2025-10-31

4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid

• Inchi： 1S/C10H12N4O3/c1-6-7(9(16)17)4-12-10(13-6)14-3-2-11-8(15)5-14/h4H,2-3,5H2,1H3,(H,11,15)(H,16,17)
• InChI Key： JMHTYJUOHMEFLB-UHFFFAOYSA-N
• SMILES： C1(N2CCNC(=O)C2)=NC=C(C(O)=O)C(C)=N1

Additional information on 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid

Introduction to 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid (CAS No. 1355202-34-4)

4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid (CAS No. 1355202-34-4) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyrimidine derivatives, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The unique structural features of 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid make it a promising candidate for further research and development in drug discovery.

The chemical structure of 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid consists of a pyrimidine ring with a methyl group at the 4-position and a substituted piperazine moiety at the 2-position. The presence of the 3-oxo-piperazine group introduces additional functional groups that can interact with various biological targets, enhancing the compound's pharmacological profile. This structural complexity provides a foundation for its potential use in treating a wide range of diseases.

Recent studies have highlighted the potential of 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action involves inhibition of viral replication by interfering with key viral enzymes, making it a valuable lead compound for developing antiviral drugs.

In addition to its antiviral properties, 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid has also demonstrated significant anticancer activity. Studies conducted in vitro and in vivo have shown that this compound can induce apoptosis in cancer cells by modulating signaling pathways involved in cell proliferation and survival. Specifically, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. These findings suggest that 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid could be a promising candidate for cancer therapy.

The pharmacokinetic properties of 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid have also been extensively studied. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its effectiveness as a therapeutic agent. Its high oral bioavailability and low toxicity profile make it suitable for further clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid. Preliminary results from phase I trials have shown that the compound is well-tolerated by patients and exhibits promising therapeutic effects. These findings have paved the way for more advanced clinical trials to explore its potential as a treatment for various diseases.

The synthesis of 4-Methyl-2-(3-oxo-piperazin-1-yl)-pyrimidine-5-carboxylic acid involves several steps, including the formation of the pyrimidine ring and subsequent functionalization with the piperazine moiety. Various synthetic routes have been developed to optimize yield and purity, ensuring that the compound can be produced on a large scale for pharmaceutical applications. The ability to synthesize this compound efficiently is crucial for its commercial viability.

In conclusion, 4-Methyl-2-(3-oxy-piperazin-l-yI)-pyrimidine-S-carboxylic acid (CAS No. 1355202—34—4) represents a significant advancement in medicinal chemistry due to its diverse biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications and mechanisms of action, further solidifying its potential as a valuable therapeutic agent. As more data becomes available from clinical trials, it is anticipated that this compound will play an important role in the development of novel treatments for various diseases.